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Compound of Interest

Compound Name: Methyl trifluoromethanesulfonate

Cat. No.: B156547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Scope and Introduction
This document provides a detailed protocol for the safe preparation, handling, and storage of

stock solutions of methyl trifluoromethanesulfonate (MeOTf). Methyl
trifluoromethanesulfonate, also known as methyl triflate, is a powerful and reactive

methylating agent widely used in organic synthesis, pharmaceutical research, and materials

science.[1][2] Its high reactivity necessitates stringent safety measures to mitigate risks

associated with its handling.[3] Adherence to this protocol is critical for ensuring personnel

safety and experimental accuracy.

WARNING: Methyl trifluoromethanesulfonate is extremely hazardous. It is highly toxic,

corrosive, flammable, and moisture-sensitive.[2][3][4] It can cause severe skin burns and eye

damage, and inhalation may be fatal.[2][3] All handling must be performed by trained personnel

in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE).

[2][3]

Health and Safety Precautions
Toxicity and Corrosivity: MeOTf is extremely destructive to mucous membranes, the upper

respiratory tract, eyes, and skin.[2] It is considered fatal if inhaled and toxic if swallowed or in
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contact with skin.[3] Accidental exposure requires immediate and extensive rinsing and

prompt medical attention.[3][5]

Flammability: Methyl triflate is a flammable liquid with a flash point of approximately 38-40°C.

It must be kept away from heat, sparks, and open flames.[5] All transfers should be

performed using spark-proof tools and equipment that is properly grounded and bonded to

prevent static discharge.[5]

Reactivity: MeOTf is moisture-sensitive and reacts with water. It is incompatible with strong

oxidizing agents, acids, bases, and strong reducing agents.[4][5] Store away from these

materials.[6]

Required PPE:

Eye/Face Protection: Chemical safety goggles and a full-face shield are mandatory.[3][5]

Skin Protection: Wear chemical-resistant gloves (such as nitrile or neoprene), a flame-

retardant lab coat, and full-length clothing to cover all exposed skin.[3] An apron is also

recommended.[6]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

minimize inhalation risk.[3][4] If there is a risk of overexposure, a NIOSH-approved

respirator with appropriate organic vapor cartridges is required.[7]

Quantitative Data Summary
The following table summarizes the key physical properties of methyl
trifluoromethanesulfonate and provides example calculations for preparing stock solutions in

anhydrous dichloromethane (DCM).
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Property / Parameter Value Reference(s)

Chemical Formula C₂H₃F₃O₃S [1]

Molar Mass 164.10 g/mol [1]

Appearance
Colorless to yellow/brown

liquid
[1][2]

Density ~1.45 g/mL (at 25 °C)

Boiling Point 94-100 °C [1]

Storage Temperature 2-8°C (Refrigerated) [3]

Example: Volume for 10 mL of

1.0 M Stock in DCM
1.13 mL N/A

Example: Volume for 10 mL of

0.5 M Stock in DCM
0.57 mL N/A

Example: Volume for 10 mL of

0.1 M Stock in DCM
0.11 mL N/A

Calculation Formula: Volume of MeOTf (mL) = (Desired Molarity (mol/L) * Final Volume (L) *

Molar Mass ( g/mol )) / Density (g/mL)

Experimental Protocol: Preparation of a 1.0 M Stock
Solution
Objective: To prepare a 1.0 M stock solution of methyl trifluoromethanesulfonate in an

anhydrous solvent.

4.1 Materials and Equipment

Methyl trifluoromethanesulfonate (≥98% purity)

Anhydrous dichloromethane (DCM)

Oven-dried or flame-dried round-bottom flask with a septum
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Oven-dried graduated cylinder or syringe for solvent measurement

Gas-tight syringe with a needle for MeOTf transfer

Magnetic stirrer and stir bar

Inert gas source (Nitrogen or Argon) with tubing

Ice bath

Appropriately labeled, dry, amber glass storage bottle with a screw cap resistant to DCM

4.2 Step-by-Step Procedure

Glassware Preparation: Ensure all glassware is thoroughly dried in an oven at >120°C for

several hours and cooled in a desiccator or cooled under a stream of inert gas.

Inert Atmosphere Setup: Assemble the round-bottom flask with a stir bar and septum. Purge

the flask with nitrogen or argon for several minutes to create an inert atmosphere.[8]

Solvent Addition: Using an oven-dried graduated cylinder or syringe, transfer the required

volume of anhydrous dichloromethane to the flask. For a 10 mL final solution, start with

approximately 8.5 mL of solvent to account for the volume of MeOTf.

Temperature Control: Place the flask in an ice bath and allow the solvent to cool to 0°C with

gentle stirring.[8][9]

Reagent Transfer (CRITICAL STEP):

Perform this step entirely within a chemical fume hood.

Calculate the required volume of MeOTf. For a 10 mL solution of 1.0 M, this is

approximately 1.13 mL. ( (1.0 mol/L * 0.010 L * 164.10 g/mol ) / 1.45 g/mL )

Using a clean, dry, gas-tight syringe, carefully draw up the calculated volume of MeOTf.

Slowly add the MeOTf dropwise to the stirred, cooled solvent in the flask.[8][9] Do not add

it in one portion.[10]
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Final Volume Adjustment: Once the addition is complete, remove the flask from the ice bath

and allow it to warm to room temperature. Carefully add anhydrous DCM to reach the final

desired volume (e.g., 10 mL).

Storage: Transfer the final solution via a cannula or dry syringe to a clearly labeled, dry

storage bottle. The label must include:

Chemical Name: Methyl Trifluoromethanesulfonate (1.0 M in DCM)

Hazard Symbols: Toxic, Corrosive, Flammable

Preparation Date

Preparer's Initials

Seal and Store: Seal the bottle cap tightly, wrap with parafilm, and store in a designated

refrigerator (2-8°C) in a secondary container, away from incompatible materials.[3]

Waste Disposal: Quench any residual MeOTf in syringes or glassware by rinsing with a basic

solution (e.g., saturated sodium bicarbonate) within the fume hood before cleaning. Dispose

of all chemical waste in accordance with local, state, and federal regulations.[6]

Visualized Workflow
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Preparation Phase

Execution Phase (in Fume Hood)

Finalization & Storage

1. Dry Glassware
(Oven or Flame-Dry)

2. Assemble & Purge
with Inert Gas (Ar/N2)

3. Add Anhydrous
Solvent to Flask

4. Cool Solvent
to 0°C

6. Add MeOTf Dropwise
to Cooled Solvent

5. Calculate & Withdraw
Required MeOTf Volume

7. Adjust to Final Volume
at Room Temperature

8. Transfer to Labeled
Storage Bottle

9. Store Securely
at 2-8°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b156547?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Methyl_trifluoromethanesulfonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9131563.htm
https://www.nbinno.com/article/other-organic-chemicals/hazards-safe-handling-methyl-triflate-jn
https://www.fishersci.com/store/msds?partNumber=AC415011000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/70875.pdf
https://datasheets.scbt.com/sc-253036.pdf
https://cameochemicals.noaa.gov/chemical/20703
https://cameochemicals.noaa.gov/chemical/20703
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Methyl_Trifluoromethanesulfonate_in_Natural_Product_Synthesis.pdf
http://orgsyn.org/content/pdfs/procedures/v84p0295.pdf
http://orgsyn.org/demo.aspx?prep=v97p0139
https://www.benchchem.com/product/b156547#how-to-prepare-a-stock-solution-of-methyl-trifluoromethanesulfonate
https://www.benchchem.com/product/b156547#how-to-prepare-a-stock-solution-of-methyl-trifluoromethanesulfonate
https://www.benchchem.com/product/b156547#how-to-prepare-a-stock-solution-of-methyl-trifluoromethanesulfonate
https://www.benchchem.com/product/b156547#how-to-prepare-a-stock-solution-of-methyl-trifluoromethanesulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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